Cas no 1804487-29-3 (2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804487-29-3
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4863451
• Update Time: 2025-08-03

2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-5-1-4(8(10)11)7(3-14)13-6(5)2-12/h1,3,8H,2,12H2
• InChI Key： HANZXAOLBCKREU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C=O)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.9
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde

2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804487-29-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its pyridine ring system, which serves as a central framework for various functional groups, including an amino methyl group, a bromine atom, a difluoromethyl group, and an aldehyde moiety. The combination of these substituents imparts unique chemical properties and reactivity, making it a valuable compound for diverse applications.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde in drug discovery. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. The aldehyde group, in particular, has been shown to facilitate the formation of imine bonds, which are crucial in constructing peptide-like structures with potential therapeutic applications. Additionally, the bromine atom and difluoromethyl group contribute to the molecule's stability and selectivity in various chemical reactions.

In terms of synthesis, 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde is typically prepared through multi-step organic synthesis involving nucleophilic substitution, alkylation, and oxidation reactions. The synthesis pathway often begins with a pyridine derivative, which undergoes sequential modifications to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The structural complexity of 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde also makes it an attractive candidate for use in materials science. Its ability to form coordination complexes with transition metals has been explored for applications in catalysis and sensor technology. For instance, researchers have demonstrated that this compound can act as a ligand in metalloporphyrin systems, enhancing their catalytic activity in oxidation reactions.

In the agricultural sector, 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde has shown promise as a precursor for agrochemicals. Its fluorinated substituent confers resistance to enzymatic degradation, making it suitable for developing pesticides with improved efficacy and longer residual activity. Furthermore, the compound's ability to interact with biological systems at molecular levels has led to its investigation as a potential herbicide or fungicide.

Despite its numerous applications, the handling and storage of 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde require careful consideration due to its sensitivity to light and moisture. Proper storage conditions are essential to maintain its stability and prevent unwanted side reactions. Additionally, occupational exposure to this compound should be minimized through the use of personal protective equipment and adherence to standard laboratory safety protocols.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-carboxaldehyde. Advanced computational methods are being employed to predict its binding affinities with various biological targets, paving the way for its use in personalized medicine. Moreover, efforts are underway to optimize its pharmacokinetic properties through structural modifications, enhancing its suitability for therapeutic applications.